3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H18ClNO3
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C19H18ClNO3/c1-2-11-21-16-10-6-4-8-14(16)19(24,18(21)23)12-17(22)13-7-3-5-9-15(13)20/h3-10,24H,2,11-12H2,1H3
• InChI Key: DAECDEKXNOVKNY-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=CC=C3Cl)O

Description

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that has been studied extensively in scientific research. This compound is also known as CI-994, and it has been found to have potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and other conditions.

Mechanism of Action

The mechanism of action of 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the inhibition of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, this compound can alter the expression of genes that are involved in cell growth and division, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has also been found to have effects on other physiological processes. It has been shown to have neuroprotective effects, and it may also have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is that it has been extensively studied, and its mechanism of action is well understood. However, one limitation is that it may not be suitable for all types of experiments, and its effects may vary depending on the specific conditions of the experiment.

Future Directions

There are several potential future directions for research on 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One area of focus could be on developing more targeted therapies that specifically target the HDACs that are involved in cancer cell growth. Another area of research could be on exploring the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound, and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves several steps, including the reaction of 2-chloroacetophenone with propylamine, followed by the reaction of the resulting compound with indole-2-carboxylic acid. The final step involves the reduction of the resulting compound to yield 3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(2-chlorophenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied extensively in scientific research, particularly in the field of cancer research. It has been found to have potential therapeutic applications in the treatment of several types of cancer, including leukemia, lymphoma, and solid tumors.